Cas no 177785-42-1 (L-Alanine, N-[(4-aminophenyl)sulfonyl]-, 1,1-dimethylethyl ester)

• Product Name: L-Alanine, N-[(4-aminophenyl)sulfonyl]-, 1,1-dimethylethyl ester
• CAS No: 177785-42-1
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 1371294
• PubChem ID: 165352421
• Update Time: 2025-04-20

L-Alanine, N-[(4-aminophenyl)sulfonyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[(4-aminophenyl)sulfonyl]-, 1,1-dimethylethyl ester
• DTXSID601181162
• 177785-42-1
• N-[(4-Aminophenyl)sulfonyl]-L-alanine 1,1-dimethylethyl ester

• Inchi： 1S/C13H20N2O4S/c1-9(12(16)19-13(2,3)4)15-20(17,18)11-7-5-10(14)6-8-11/h5-9,15H,14H2,1-4H3/t9-/m0/s1
• InChI Key： SKKCEJNQQVUQGF-VIFPVBQESA-N
• SMILES： S(C1C=CC(=CC=1)N)(N[C@@H](C)C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 300.11437830g/mol
• Monoisotopic Mass: 300.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 107Ų